3-chloro-4-methoxy-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-methoxy-N-[[1-(2-methylsulfanylpyridine-3-carbonyl)piperidin-4-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C20H24ClN3O4S2/c1-28-18-6-5-15(12-17(18)21)30(26,27)23-13-14-7-10-24(11-8-14)20(25)16-4-3-9-22-19(16)29-2/h3-6,9,12,14,23H,7-8,10-11,13H2,1-2H3
• InChI Key: CBLNGDJORBXNKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2CCN(CC2)C(=O)C3=C(N=CC=C3)SC)Cl
• Molecular Formula: C20H24ClN3O4S2
• Molecular Weight: 470.0 g/mol

Description

3-chloro-4-methoxy-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H24ClN3O4S2 and its molecular weight is 470. The purity is usually 95%.
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Scientific Research Applications

Cognitive Enhancement and Neurological Studies

SB-399885, a compound structurally similar to 3-chloro-4-methoxy-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)benzenesulfonamide, has been studied for its high affinity for human recombinant and native 5-HT(6) receptors, indicating its potential in cognitive enhancement. This research suggests its utility in neurological conditions characterized by cognitive deficits, such as Alzheimer's disease and schizophrenia (Hirst et al., 2006).

Herbicide Selectivity in Agriculture

A benzenesulfonamide derivative, chlorsulfuron, demonstrates its selectivity as an herbicide for cereals, a crucial aspect of agricultural research. It is metabolized by tolerant plants like wheat and barley into inactive products, highlighting its specific utility in weed control while preserving certain crops (Sweetser et al., 1982).

Cancer Treatment and Photodynamic Therapy

The new zinc phthalocyanine derivatives, which include benzenesulfonamide groups, have been synthesized for potential applications in photodynamic therapy for cancer treatment. These compounds exhibit promising properties such as high singlet oxygen quantum yield, essential for Type II photosensitizers used in cancer therapy (Pişkin et al., 2020).

Corrosion Inhibition

Piperidine derivatives including benzenesulfonamide have been studied for their potential in inhibiting the corrosion of iron, an important application in materials science and engineering. This research evaluates the compounds' adsorption behaviors and inhibition efficiencies, providing insights into their practical applications in preventing metal corrosion (Kaya et al., 2016).